4-Cyclopropoxy-2-methoxy-N,N-dimethylaniline
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Overview
Description
4-Cyclopropoxy-2-methoxy-N,N-dimethylaniline is an organic compound with the molecular formula C12H17NO2 and a molar mass of 207.271 g/mol . This compound is characterized by the presence of a cyclopropoxy group, a methoxy group, and a dimethylaniline moiety. It is used in various chemical and industrial applications due to its unique structural properties.
Preparation Methods
The synthesis of 4-Cyclopropoxy-2-methoxy-N,N-dimethylaniline can be achieved through several synthetic routes. One common method involves the alkylation of aniline derivatives with cyclopropyl and methoxy substituents. The reaction typically requires the use of an acid catalyst and can be carried out under mild conditions . Industrial production methods often involve the use of high-pressure reactors and continuous flow systems to ensure high yield and purity .
Chemical Reactions Analysis
Scientific Research Applications
4-Cyclopropoxy-2-methoxy-N,N-dimethylaniline has a wide range of scientific research applications:
Mechanism of Action
The mechanism of action of 4-Cyclopropoxy-2-methoxy-N,N-dimethylaniline involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, affecting various biochemical processes. For example, it may inhibit the activity of cytochrome P450 enzymes, leading to altered metabolism of other compounds . Additionally, its structural features allow it to interact with cellular receptors, modulating signal transduction pathways .
Comparison with Similar Compounds
4-Cyclopropoxy-2-methoxy-N,N-dimethylaniline can be compared with other similar compounds, such as:
N,N-Dimethylaniline: This compound lacks the cyclopropoxy and methoxy groups, making it less versatile in certain chemical reactions.
4-Methoxy-N,N-dimethylaniline: Similar to this compound but without the cyclopropoxy group, it has different reactivity and applications.
2-Methoxy-5-((phenylamino)methyl)phenol: This compound has a different substitution pattern, leading to distinct chemical and biological properties.
Properties
Molecular Formula |
C12H17NO2 |
---|---|
Molecular Weight |
207.27 g/mol |
IUPAC Name |
4-cyclopropyloxy-2-methoxy-N,N-dimethylaniline |
InChI |
InChI=1S/C12H17NO2/c1-13(2)11-7-6-10(8-12(11)14-3)15-9-4-5-9/h6-9H,4-5H2,1-3H3 |
InChI Key |
ATGBUTQZKADXMH-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)C1=C(C=C(C=C1)OC2CC2)OC |
Origin of Product |
United States |
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